Cas no 2244086-75-5 (1-[5-(4-piperidyl)indolin-1-yl]ethanone;hydrochloride)

• Product Name: 1-[5-(4-piperidyl)indolin-1-yl]ethanone;hydrochloride
• CAS No: 2244086-75-5
• MF: C₁₅H₂₁ClN₂O
• MW: 280.79
• CID: 5106987
• Update Time: 2025-10-31

1-[5-(4-piperidyl)indolin-1-yl]ethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[5-(4-piperidyl)indolin-1-yl]ethanone;hydrochloride

• Inchi： 1S/C15H20N2O.ClH/c1-11(18)17-9-6-14-10-13(2-3-15(14)17)12-4-7-16-8-5-12;/h2-3,10,12,16H,4-9H2,1H3;1H
• InChI Key： DXRXYCFYAMQSIT-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=C(C3CCNCC3)C=C2)CC1)(=O)C.[H]Cl

Additional information on 1-[5-(4-piperidyl)indolin-1-yl]ethanone;hydrochloride

Introduction to 1-[5-(4-Piperidyl)indolin-1-yl]ethanone; Hydrochloride (CAS No. 2244086-75-5)

1-[5-(4-Piperidyl)indolin-1-yl]ethanone; hydrochloride (CAS No. 2244086-75-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Piperidylindolinone hydrochloride, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent advancements in the study of this compound.

The molecular formula of 1-[5-(4-Piperidyl)indolin-1-yl]ethanone; hydrochloride is C₁₆H₂₀N₂O·HCl, with a molecular weight of approximately 296.8 g/mol. The compound consists of an indolinone core linked to a piperidine ring, which imparts significant structural rigidity and conformational stability. These characteristics make it an attractive scaffold for the development of novel therapeutic agents.

In terms of chemical synthesis, 1-[5-(4-Piperidyl)indolin-1-yl]ethanone; hydrochloride can be prepared through a multi-step process involving the condensation of 5-bromoindolin-1-one with 4-piperidinamine, followed by deprotection and hydrochloride salt formation. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels. This robust synthetic methodology facilitates large-scale production for preclinical and clinical studies.

The biological activities of 1-[5-(4-Piperidyl)indolin-1-yl]ethanone; hydrochloride have been extensively investigated in recent years. One of the key areas of focus has been its potential as an inhibitor of protein kinases, particularly those involved in cancer signaling pathways. Studies have shown that this compound exhibits selective inhibition of certain kinases, such as Aurora A and B, which are implicated in cell division and mitosis. This selective inhibition has led to its evaluation as a potential anticancer agent.

In addition to its anticancer properties, 1-[5-(4-Piperidyl)indolin-1-yl]ethanone; hydrochloride has also shown promise in neurodegenerative disorders. Research indicates that it can modulate the activity of certain neurotransmitter receptors, particularly those involved in dopamine signaling. This modulation may have therapeutic implications for conditions such as Parkinson's disease and schizophrenia.

The pharmacokinetic profile of 1-[5-(4-Piperidyl)indolin-1-yl]ethanone; hydrochloride has been studied to understand its behavior in vivo. Preclinical studies have demonstrated that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and minimal side effects have been noted in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-[5-(4-Piperidyl)indolin-1-yl]ethanone; hydrochloride in various indications. Early-phase trials have shown promising results, with the compound demonstrating significant antitumor activity in patients with advanced solid tumors. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

Beyond its direct therapeutic applications, 1-[5-(4-Piperidyl)indolin-1-yl]ethanone; hydrochloride has also been used as a tool compound in basic research to investigate the mechanisms underlying kinase inhibition and receptor modulation. Its well-characterized structure and biological activities make it an invaluable resource for scientists working in these areas.

In conclusion, 1-[5-(4-Piperidyl)indolin-1-yl]ethanone; hydrochloride (CAS No. 2244086-75-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, selective biological activities, and favorable pharmacokinetic properties position it as a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.